Cas no 2137518-91-1 (Ethanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-2-phenyl-)

• Product Name: Ethanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-2-phenyl-
• CAS No: 2137518-91-1
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5255637
• Update Time: 2025-07-15

Ethanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-2-phenyl-

• Inchi： 1S/C14H18N2O/c15-14-7-6-12(14)9-16(10-14)13(17)8-11-4-2-1-3-5-11/h1-5,12H,6-10,15H2
• InChI Key： JHZRVAWKGLIUTH-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC2C(N)(CC2)C1)CC1=CC=CC=C1

Additional information on Ethanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-2-phenyl-

Comprehensive Overview of Ethanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-2-phenyl- (CAS No. 2137518-91-1)

The compound Ethanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-2-phenyl- (CAS No. 2137518-91-1) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and pharmaceutical research. Its distinctive 3-azabicyclo[3.2.0]heptane core, combined with a phenyl-substituted ethanone moiety, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a building block for novel therapeutics, especially in the context of central nervous system (CNS) disorders and infectious diseases.

In recent years, the demand for specialty chemicals like Ethanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-2-phenyl- has surged, driven by advancements in drug discovery and precision medicine. This compound's azabicyclic scaffold is reminiscent of other bioactive molecules, which has led to speculation about its potential pharmacological properties. For instance, similar structures have shown activity as enzyme inhibitors or receptor modulators, making this compound a subject of ongoing studies.

One of the most frequently asked questions about CAS No. 2137518-91-1 revolves around its synthetic route and purity standards. Laboratories and manufacturers emphasize the importance of high-purity synthesis to ensure reproducibility in research. The compound's amino and ketone functional groups also make it a versatile intermediate for further chemical modifications, which aligns with the growing trend of custom synthesis in the pharmaceutical industry.

Another hot topic is the solubility and stability of Ethanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-2-phenyl-. These physicochemical properties are critical for its formulation in drug delivery systems. Recent studies have explored its behavior in various solvents, which is essential for optimizing in vitro and in vivo assays. Additionally, its stability under different pH conditions is a key consideration for researchers working on oral bioavailability.

The 3-azabicyclo[3.2.0]heptane moiety in this compound has also sparked interest in computational chemistry and molecular modeling. Scientists are using AI-driven drug design tools to predict its interactions with biological targets, a trend that reflects the broader adoption of machine learning in chemical research. This approach could accelerate the identification of its potential applications, reducing the time and cost associated with traditional high-throughput screening.

From a commercial perspective, CAS No. 2137518-91-1 is often listed in catalogs of fine chemicals and research reagents. Suppliers highlight its role in lead compound optimization, a process that is central to modern pharmaceutical development. The compound's unique structure and functional diversity make it a valuable asset for chemists working on structure-activity relationship (SAR) studies.

In conclusion, Ethanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-2-phenyl- represents a fascinating area of research with broad implications for drug discovery and chemical biology. Its azabicyclic framework and phenyl-substituted ethanone group offer numerous possibilities for innovation, particularly in the development of targeted therapies. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the quest for new bioactive molecules.